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Aspect Details

| Chemical Profile | CAS No.: 98-02-2 Molecular Formula: C5H6OS Molecular Weight: 114.17 g/mol

Form: Clear colorless to pale yellow liquid [1] [2] | | Key Applications | Flavor & Fragrance: Imparts

roasted coffee, smoky, and meaty notes in food, beverages, and perfumery [3] [2]. Chemical Intermediate:

Used in synthesizing furan-based compounds for agrochemicals (e.g., pesticides, herbicides) and

polymers/resins [3] [2]. Research & Development: Serves as a building block for new bio-based materials

and sustainable chemicals in green chemistry [3]. | | Physical Properties | Boiling Point: 155 °C (lit.) [1]

Density: 1.132 g/mL at 25 °C [1] Melting Point: -6 to -4 °C [2] Flash Point: 45 °C (closed cup) [2]

Solubility: Soluble in alcohol, propylene glycol, and organic solvents; insoluble in water [1] [2] |

Synthesis Protocol for Furfuryl Mercaptan

The following established laboratory procedure for synthesizing furfuryl mercaptan from furfuryl alcohol

offers high yield and avoids unstable precursor compounds [4].

Title: Synthesis of 2-Furanmethanethiol (Furfuryl Mercaptan) from Furfuryl Alcohol

Primary Reference: Kofod, H. Organic Syntheses, 1955, 35, 66 [4].
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Reaction Scheme

The synthesis is a two-step process involving the formation of an isothiouronium salt followed by its

decomposition to yield the mercaptan [4]:

The diagram below illustrates the experimental workflow from reaction setup to final product isolation:

Prepare Reaction Mixture

Control Exothermic Reaction

Allow Reaction to Stand

Decompose with NaOH

Steam Distillation

Separate & Dry Product

Click to download full resolution via product page

Materials and Equipment

Chemicals:
Furfuryl alcohol (490 g, 434 mL, 5 mol), practical grade [4].
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Thiourea (380 g, 5 mol), practical grade [4].

Concentrated Hydrochloric Acid (400 mL, 12.5N) [4].
Sodium Hydroxide (225 g) [4].

Calcium Chloride (anhydrous, for drying) [4].
Glassware & Apparatus:

3 L round-bottom flask [4].
Heating mantle & tap water cooling bath [4].

Steam-inlet tube & condenser for steam distillation [4].
2 L separatory funnel [4].

Step-by-Step Procedure

Reaction Setup: In a 3 L round-bottom flask placed in an effective fume hood, dissolve 380 g of

thiourea in 500 mL of water and 400 mL of concentrated HCl with gentle heating. Cool the solution to
30°C [4].

Initiate Reaction: Add 490 g (5 mol) of furfuryl alcohol to the flask. The reaction is exothermic and
typically starts spontaneously. Control the temperature near 60°C using a tap water cooling bath.

Avoid temperatures above 60°C to protect the sensitive furan ring from degradation [4].
Maturation: Once the exothermic reaction subsides, let the dark green solution stand at room

temperature for 12 hours [4].
Decomposition & Liberation of Mercaptan: Pour a solution of 225 g of sodium hydroxide in 250 mL

of water into the reaction mixture. A heavy brown oil (the mercaptan) will separate [4].
Product Isolation: Immediately set up for steam distillation. Distill with steam until no more oily drops

are collected in the distillate. Use a 2 L separatory funnel as the receiver [4].
Purification: Separate the mercaptan oil from the aqueous layer in the separatory funnel. Dry the

product over anhydrous calcium chloride [4].
Final Product: The undistilled product is typically of high purity. If necessary, it can be distilled under

a nitrogen atmosphere (boiling point 155 °C at 760 mmHg) to prevent decomposition [4].

Yield and Analysis

Expected Yield: 313–340 g (55–60% of theoretical yield) [4].

Purity Check: The refractive index of the pure product is typically nD
25 1.5285 [4].

Critical Handling and Safety Notes
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Extreme Odor and Health: Furfuryl mercaptan has an extremely disagreeable odor and can

cause headaches in high concentrations. All operations must be conducted in an effective fume hood
[4].

Flammability: It is a flammable liquid (flash point 45°C). Store away from heat and open flames in a
cool, dry, well-ventilated area [1] [2].

Personal Protective Equipment (PPE): Wear gloves, safety goggles, and protective clothing to
prevent direct contact [2].

Air Sensitivity: The compound is air-sensitive. For long-term storage or distillation, use a nitrogen
atmosphere to maintain stability [1] [4].

Application Notes for Researchers

In Flavor Chemistry: Furfuryl mercaptan is a key flavor compound in roasted coffee and is used to
replicate authentic roasted, smoky, and savory notes in both natural and synthetic flavor formulations

[5] [3] [2].
As a Chemical Building Block: Its primary utility as an intermediate lies in its furan ring and thiol

group, which can be used to build more complex molecules for agrochemicals (e.g., pesticides and
herbicides) and to enhance polymer properties like durability and chemical resistance [3] [2].

Stability Consideration: As a sulfur-containing flavor compound, its stability can be affected by the
food matrix, presence of oxygen, and transition metals. Understanding these interactions is crucial for

product formulation [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Properties and Applications of Furfuryl Mercaptan]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b584587#furfuryl-mercaptan-

as-chemical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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